CID 71355461

• CAS No.: 12006-58-5
• Molecular Formula: AuPb3
• Molecular Weight: 8.2e+02 g/mol
• InChI: InChI=1S/Au.3Pb
• InChI Key: YFXZZBZLKQOHPT-UHFFFAOYSA-N
• Canonical SMILES: [Au].[Pb].[Pb].[Pb]

Description

The compound with the identifier “CID 71355461” is a chemical entity of interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of CID 71355461 involves a series of chemical reactions that require specific reagents and conditions. The preparation methods typically include the use of organic solvents, catalysts, and controlled temperature and pressure conditions to achieve the desired product. Detailed synthetic routes and reaction conditions are often documented in scientific literature and patents .

Industrial Production Methods: Industrial production of this compound may involve large-scale chemical processes that are optimized for efficiency and yield. These methods often utilize advanced technologies and equipment to ensure consistent quality and purity of the compound. The production process may also include purification steps to remove any impurities and achieve the desired specifications .

Chemical Reactions Analysis

Types of Reactions: CID 71355461 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by specific reagents and conditions that promote the desired chemical transformations.

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent choice, play a crucial role in determining the efficiency and outcome of these reactions .

Major Products Formed: The major products formed from the reactions of this compound depend on the specific type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the formation of substituted compounds .

Scientific Research Applications

CID 71355461 has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in various synthetic processes. In biology, it may be studied for its potential effects on biological systems and its interactions with biomolecules. In medicine, this compound could be investigated for its therapeutic potential and its role in drug development. Additionally, in industry, this compound may be utilized in the production of materials, chemicals, and other products .

Mechanism of Action

The mechanism of action of CID 71355461 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological effects, depending on the nature of the compound and the context in which it is used.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to CID 71355461 can be identified based on their chemical structure and properties. These compounds may share similar functional groups or structural motifs, leading to comparable chemical and biological activities .

Uniqueness: this compound stands out due to its unique chemical structure and the specific applications it is suited for. While similar compounds may exhibit overlapping properties, this compound’s distinct features make it particularly valuable in certain contexts, such as specific synthetic processes or targeted biological studies.